Cas no 140860-33-9 (D-Lysine, 1,1-dimethylethyl ester)
D-Lysine, 1,1-dimethylethyl ester, is a protected derivative of D-lysine, where the amino acid's carboxyl group is esterified with a tert-butyl (1,1-dimethylethyl) group. This modification enhances stability and solubility in organic solvents, making it a valuable intermediate in peptide synthesis and pharmaceutical research. The tert-butyl ester group provides selective deprotection under mild acidic conditions, enabling controlled reactions without disrupting other functional groups. Its chiral purity and compatibility with solid-phase peptide synthesis (SPPS) further contribute to its utility in producing enantiomerically pure compounds. This compound is particularly useful in medicinal chemistry for developing bioactive peptides and small-molecule therapeutics.
140860-33-9 structure
Product Name:D-Lysine, 1,1-dimethylethyl ester
CAS No:140860-33-9
MF:C10H22N2O2
MW:202.293882846832
CID:1297431
Update Time:2025-06-07
D-Lysine, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- D-Lysine, 1,1-dimethylethyl ester
-
- Inchi: 1S/C10H22N2O2/c1-10(2,3)14-9(13)8(12)6-4-5-7-11/h8H,4-7,11-12H2,1-3H3/t8-/m1/s1
- InChI Key: UCORYUPEVCQOAL-MRVPVSSYSA-N
- SMILES: C(OC(C)(C)C)(=O)[C@@H](CCCCN)N
Experimental Properties
- Density: 0.987±0.06 g/cm3(Predicted)
- Boiling Point: 285.2±25.0 °C(Predicted)
- pka: 10.46±0.10(Predicted)
D-Lysine, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7355692-0.05g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-0.1g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-0.25g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-0.5g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-1.0g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-2.5g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-5.0g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-10.0g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 10g |
$2884.0 | 2023-05-25 |
D-Lysine, 1,1-dimethylethyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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